Cas no 1887-60-1 (5,6-Dimethylbenzo-2,1,3-thiadiazole)

• Product Name: 5,6-Dimethylbenzo-2,1,3-thiadiazole
• CAS No: 1887-60-1
• MF: C₈H₈N₂S
• MW: 164.227519989014
• MDL: MFCD00174277
• CID: 83999
• PubChem ID: 690255
• Update Time: 2025-04-18

5,6-Dimethylbenzo-2,1,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethylbenzo-2,1,3-thiadiazole
• 5,6-Dimethyl-2,1,3-benzothiadiazole
• 5,6-Dimethyl-<2,1,3>benzothiadiazol
• 5,6-Dimethyl-benz-<2,1,3>-thiadiazol
• 5,6-dimethyl-benzo[1,2,5]thiadiazole
• 5,6-Dimethyl-benzo-2,1,3-thiadiazol
• 5,6-Dimethylpiazthiole
• 2,1,3-Benzothiadiazole,5,6-dimethyl-
• SR-01000511600
• 5,6-Dimethylbenzo[c][1,2,5]thiadiazole
• SCHEMBL367773
• DTXSID00351084
• FT-0619831
• 1887-60-1
• CS-0324094
• AS-63434
• ?5,6-DIMETHYLBENZO-2,1,3-THIADIAZOLE
• Maybridge1_006083
• AKOS000541361
• SR-01000511600-1
• BAA88760
• HMS558M11
• STK743031
• DB-015081

• MDL： MFCD00174277
• Inchi： 1S/C8H8N2S/c1-5-3-7-8(4-6(5)2)10-11-9-7/h3-4H,1-2H3
• InChI Key： QQCMLCGOLBUDJF-UHFFFAOYSA-N
• SMILES： S1N=C2C=C(C)C(C)=CC2=N1

Computed Properties

• Exact Mass: 164.04100
• Monoisotopic Mass: 164.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 54A^2

Experimental Properties

• Color/Form: powder
• Density: 1.243
• Melting Point: 89 °C
• Boiling Point: 254.6°Cat760mmHg
• Flash Point: 106.2°C
• Refractive Index: 1.652
• PSA: 54.02000
• LogP: 2.30810
• Solubility: Insoluble

5,6-Dimethylbenzo-2,1,3-thiadiazole Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38